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Compound of Interest

Compound Name: Fenoxycarb

Cat. No.: B3429996

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
characteristics of Fenoxycarb, a carbamate insect growth regulator. Understanding these
properties is critical for the development of effective formulations, the assessment of
environmental fate, and the design of analytical methodologies. This document synthesizes
available data on Fenoxycarb's behavior in various solvents and under different environmental
conditions, presenting it in a clear and accessible format for researchers and professionals in
the field.

Solubility Profile of Fenoxycarb

Fenoxycarb exhibits a wide range of solubility depending on the polarity of the solvent. It is
generally characterized by high solubility in most organic solvents and low solubility in water.

Quantitative Solubility Data

The solubility of Fenoxycarb in various solvents at specified temperatures is summarized in
the tables below. This data is essential for formulation development, enabling the selection of
appropriate solvent systems to achieve desired concentrations.

Table 1: Solubility of Fenoxycarb in Organic Solvents at 25°C
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Solvent Solubility (g/L)
Acetone 770

Toluene 630

Ethanol 510

n-Octanol 130

n-Hexane 5.3[1]

Table 2: Solubility of Fenoxycarb in Water

Temperature (°C) Solubility
20 6.00 mg/L[1]
23 5.76 ppm[1]

A study by Bogdan, et al. (2013) provides more granular data on the solubility of Fenoxycarb
in several organic solvents across a range of temperatures, presented as mole fractions. This
detailed information is valuable for thermodynamic modeling and understanding the dissolution
behavior of the compound.

Stability of Fenoxycarb

The stability of Fenoxycarb is influenced by factors such as pH, temperature, and exposure to
light. A thorough understanding of its degradation kinetics is crucial for predicting its
persistence in formulations and the environment.

Hydrolytic Stability

Fenoxycarb is notably stable to hydrolysis across a range of pH values. Slight hydrolysis has
been observed at elevated temperatures over extended periods, but overall, hydrolysis is not a
major degradation pathway.

Table 3: Hydrolytic Half-life of Fenoxycarb in Aqueous Buffer
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pH Half-life (days)

5 1,406

7 3,136

9 4,101
Photolytic Stability

In contrast to its hydrolytic stability, Fenoxycarb is susceptible to photodegradation, particularly
in aqueous environments. The presence of sunlight can significantly accelerate its breakdown.

Table 4: Photolytic Half-life of Fenoxycarb

Medium Condition Half-life
Pure and Natural Water Sunlight ~5 hours
Aqueous Buffer (pH 7) Artificial Sunlight (25°C) 18-23 days

Stability in Soil
In the soil environment, the degradation of Fenoxycarb is a more complex process, often

following biphasic kinetics. This indicates an initial rapid degradation phase followed by a
slower secondary phase.

Table 5: Degradation Half-life of Fenoxycarb in Soil

Condition Kinetic Phase Half-life
Aerobic Primary 6.7 hours
Secondary 8.2 months

Anaerobic Primary 16 days
Field Dissipation Overall 14-45 days
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Experimental Protocols

Accurate determination of solubility and stability requires robust analytical methodologies. The

following sections outline the typical experimental approaches cited in the literature.

Solubility Determination (Gravimetric Method)

A commonly employed and accurate method for determining solubility is a modified gravimetric

technique.

Sample Preparation: An excess amount of solid Fenoxycarb is added to the solvent of
interest in a sealed vial.

Equilibration: The vials are placed in a temperature-controlled water bath and agitated using
a magnetic stirrer for a sufficient duration (e.g., 12 hours) to ensure equilibrium is reached.
To confirm equilibrium, a parallel experiment approaching saturation from a supersaturated
state can be performed.

Sampling: A known volume of the saturated solution is carefully withdrawn using a heated
syringe fitted with a filter to prevent the transfer of undissolved solids.

Solvent Evaporation: The solvent is evaporated from the collected sample under controlled
conditions (e.g., in a vacuum oven at a specified temperature).

Gravimetric Analysis: The mass of the remaining Fenoxycarb residue is determined using
an analytical balance.

Calculation: The solubility is calculated based on the mass of the residue and the initial
volume of the solution.

Stability Assessment (HPLC-UVD/MS)

High-Performance Liquid Chromatography (HPLC) coupled with an Ultraviolet (UV) detector

and a Mass Spectrometer (MS) is a powerful technique for stability studies.

Sample Incubation: Solutions of Fenoxycarb in the desired solvent or medium (e.g.,
aqueous buffers of different pH) are prepared and stored under controlled conditions (e.g.,
specific temperature, light exposure).
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» Time-point Sampling: Aliquots of the solutions are collected at predetermined time intervals.

o Sample Preparation for Analysis: The collected samples may require dilution or extraction
depending on the initial concentration and matrix.

e HPLC Analysis: The samples are injected into an HPLC system equipped with a suitable
column (e.g., C8 or C18 reversed-phase). The mobile phase composition is optimized to
achieve good separation of Fenoxycarb from any potential degradation products.

» Detection and Quantification: The concentration of Fenoxycarb at each time point is
determined using a UV detector at an appropriate wavelength. The identity of the parent
compound and any major degradants can be confirmed using a mass spectrometer.

o Data Analysis: The concentration of Fenoxycarb is plotted against time, and the degradation
kinetics (e.g., first-order, second-order) and half-life are calculated.

Visualizations

The following diagrams illustrate key experimental workflows and degradation pathways for
Fenoxycarb.
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Caption: Experimental workflows for determining Fenoxycarb solubility and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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